![molecular formula C6H8N2O B1284177 (3-Aminopyridin-2-yl)methanol CAS No. 52378-63-9](/img/structure/B1284177.png)
(3-Aminopyridin-2-yl)methanol
Overview
Description
(3-Aminopyridin-2-yl)methanol, also known as 3-amino-2-hydroxymethylpyridine, is an organic compound that has a wide range of applications in the scientific field. It is a colorless, crystalline solid with a molar mass of 133.12 g/mol and a melting point of 135-137°C. It is soluble in water and is synthesized from the reaction of pyridine with formaldehyde. 3-Aminopyridin-2-yl)methanol has a variety of uses in scientific research, including its application in organic synthesis, drug design, and biochemical studies.
Scientific Research Applications
Electrochemical Synthesis in Metal Chelates
- Electrochemical Synthesis: The electrochemical synthesis of novel adducts of 2-aminopyridine and methanol in Co(II), Ni(II), Cu(II), and Zn(II) chelates was explored. This synthesis involves the use of metals as sacrificial anodes and results in compounds characterized by various analytical techniques, including IR spectroscopy and X-ray diffraction (Garnovskii et al., 2003).
Catalysis in Huisgen 1,3-Dipolar Cycloadditions
- Catalytic Applications: A tris(1-benzyl-1H-1,2,3-triazol-4-yl)methanol ligand was prepared and used to form a stable complex with CuCl. This complex demonstrated significant catalytic activity in Huisgen 1,3-dipolar cycloadditions, showcasing its potential in catalysis (Ozcubukcu et al., 2009).
Potassium Channel Blockade and Axonal Conduction Restoration
- Biomedical Research: The derivative 4-aminopyridine-3-methanol (4-AP-3-MeOH) has been shown to restore axonal conduction in injured guinea pig spinal cord white matter. It's more potent compared to 4-AP and other derivatives in restoring axonal conduction, indicating its potential in spinal cord injury treatment (Sun et al., 2010).
Formation of Schiff-type Derivatives
- Chemical Synthesis: The reactions between o-vanillin and various isomeric aminopyridines, including 4-aminopyridine, lead to the formation of Schiff-type derivatives and α-aminoethers. These compounds were characterized using X-ray diffraction and NMR spectroscopy, contributing to our understanding of chemical bonding and reactivity (Mielcarek et al., 2018).
Selective Methanolysis of Esters
- Chemical Selectivity: The use of 2-acyl-4-aminopyridine catalysts in the selective methanolysis of alpha-hydroxy esters was studied, demonstrating their efficacy in enhancing selectivity and catalytic activity in chemical reactions (Sammakia & Hurley, 2000).
Study of Proton Transfer Equilibrium
- Physical Chemistry: A study on the proton transfer equilibrium between 2-aminopyridine and 2,4-dinitrophenol in methanol was conducted. This research contributes to a deeper understanding of the stability and molecular composition of proton transfer complexes (Al-Ahmary et al., 2013).
Impact on Lipid Dynamics
- Biophysics: Research on methanol's effect on lipid dynamics using small angle neutron scattering revealed its significant impact on lipid transfer and flip-flop kinetics. This study is crucial for understanding methanol's role in biomembrane studies (Nguyen et al., 2019).
Catalysis in Gas Elimination
- Environmental Applications: Organic-inorganic hybrids containing 4-methylpyridine or 4-aminopyridine ligands were used as catalysts for the catalytic elimination of gaseous methanol. This research presents potential applications in environmental pollution control (Qia, 2015).
Safety and Hazards
Future Directions
Properties
IUPAC Name |
(3-aminopyridin-2-yl)methanol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8N2O/c7-5-2-1-3-8-6(5)4-9/h1-3,9H,4,7H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HNCSVMNWPGRJKP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(N=C1)CO)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H8N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90576244 | |
Record name | (3-Aminopyridin-2-yl)methanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90576244 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
124.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
52378-63-9 | |
Record name | (3-Aminopyridin-2-yl)methanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90576244 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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